Cas no 87527-57-9 (1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-)

1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]- structure
87527-57-9 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-
CAS No:87527-57-9
MF:C11H11Cl2N3OS
MW:304.195538759232
CID:655386
PubChem ID:13272832
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[3-(3,5-dichlorophenoxy)propyl]-
    • 5-[3-(3,5-dichlorophenoxy)propyl]-1,3,4-thiadiazol-2-amine
    • DTXSID60533783
    • 87527-57-9
    • Inchi: 1S/C11H11Cl2N3OS/c12-7-4-8(13)6-9(5-7)17-3-1-2-10-15-16-11(14)18-10/h4-6H,1-3H2,(H2,14,16)
    • InChI Key: NSDYTPKGKKYAHZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)OCCCC1=NN=C(N)S1)Cl

Computed Properties

  • Exact Mass: 302.9999885g/mol
  • Monoisotopic Mass: 302.9999885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 89.3Ų
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